Cas no 898793-40-3 ((4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone)

(4-Bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone is a brominated and fluorinated aromatic ketone derivative featuring a piperidine-substituted benzyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity, which combines halogenated aromatic systems with a flexible piperidine linker. The presence of bromine and fluorine enhances electrophilic reactivity, making it a valuable intermediate for cross-coupling reactions or further functionalization. The piperidine group contributes to solubility and potential bioactivity, particularly in central nervous system (CNS)-targeted applications. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in the development of kinase inhibitors or GPCR modulators. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
(4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone structure
898793-40-3 structure
Product Name:(4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone
CAS No:898793-40-3
MF:C19H19BrFNO
MW:376.262667894363
MDL:MFCD03841985
CID:1946900
PubChem ID:24724759
Update Time:2025-09-27

(4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone
    • 4-BROMO-2-FLUORO-3'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
    • CTK5G6974
    • AG-H-67293
    • KB-189714
    • 4-bromo-2-fluoro-3'-piperidinomethylbenzophenone
    • MFCD03841985
    • AKOS016020482
    • 4-bromo-2-fluoro-3'-piperidinomethyl benzophenone
    • DTXSID80643156
    • (4-Bromo-2-fluorophenyl){3-[(piperidin-1-yl)methyl]phenyl}methanone
    • (4-Bromo-2-fluorophenyl)[3-(1-piperidinylmethyl)phenyl]methanone
    • 898793-40-3
    • MDL: MFCD03841985
    • Inchi: 1S/C19H19BrFNO/c20-16-7-8-17(18(21)12-16)19(23)15-6-4-5-14(11-15)13-22-9-2-1-3-10-22/h4-8,11-12H,1-3,9-10,13H2
    • InChI Key: FWNRQUCAAFIQQZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)C(C1=CC=CC(=C1)CN1CCCCC1)=O

Computed Properties

  • Exact Mass: 375.06300
  • Monoisotopic Mass: 375.06340Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 4.74300

(4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB364771-1 g
4-Bromo-2-fluoro-3'-piperidinomethyl benzophenone, 97%; .
898793-40-3 97%
1g
€932.90 2023-04-26
Chemenu
CM528874-1g
4-Bromo-2-fluoro-3'-piperidinomethyl benzophenone
898793-40-3 95%
1g
$433 2022-08-31
Fluorochem
204746-1g
4-bromo-2-fluoro-3'-piperidinomethyl benzophenone
898793-40-3 97%
1g
£540.00 2022-03-01
Fluorochem
204746-2g
4-bromo-2-fluoro-3'-piperidinomethyl benzophenone
898793-40-3 97%
2g
£1013.00 2022-03-01
Fluorochem
204746-5g
4-bromo-2-fluoro-3'-piperidinomethyl benzophenone
898793-40-3 97%
5g
£2025.00 2022-03-01
abcr
AB364771-1g
4-Bromo-2-fluoro-3'-piperidinomethyl benzophenone, 97%; .
898793-40-3 97%
1g
€932.10 2025-04-15
abcr
AB364771-2g
4-Bromo-2-fluoro-3'-piperidinomethyl benzophenone, 97%; .
898793-40-3 97%
2g
€1674.30 2025-04-15
abcr
AB364771-2 g
4-Bromo-2-fluoro-3'-piperidinomethyl benzophenone, 97%; .
898793-40-3 97%
2g
€1677.00 2023-04-26
A2B Chem LLC
AD01871-1g
4-Bromo-2-fluoro-3'-piperidinomethyl benzophenone
898793-40-3 97%
1g
$644.00 2024-04-19
A2B Chem LLC
AD01871-2g
4-Bromo-2-fluoro-3'-piperidinomethyl benzophenone
898793-40-3 97%
2g
$1169.00 2024-04-19

(4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone Related Literature

Additional information on (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone

Introduction to (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone

The compound with CAS No. 898793-40-3, known as (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone, is a highly specialized organic molecule with significant potential in various fields of chemical research and development. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a piperidine-substituted phenyl group, connected through a methanone functional group. The 4-bromo-2-fluorophenyl moiety introduces electronic and steric effects that can influence the reactivity and bioactivity of the molecule, while the 3-(piperidin-1-ylmethyl)phenyl group adds complexity to the structure, potentially enhancing its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. The synthesis of (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone typically involves multi-step processes, including nucleophilic aromatic substitution, cross-coupling reactions, and oxidation steps. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern catalysts such as palladium complexes for efficient coupling reactions. These efforts have significantly contributed to the scalability of its production, making it more accessible for further studies.

The pharmaceutical research community has shown growing interest in this compound due to its potential as a lead molecule in drug discovery programs. The presence of both bromine and fluorine substituents on the aromatic ring suggests that this compound may exhibit unique pharmacological properties, such as enhanced metabolic stability or improved binding affinity to specific biological targets. Recent studies have focused on evaluating its bioactivity against various disease-related targets, including kinases, proteases, and receptors. For instance, preliminary in vitro assays have demonstrated promising inhibitory activity against certain enzymes associated with cancer and inflammatory diseases.

In addition to its pharmacological applications, (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone has also been investigated for its role in materials science. Its rigid aromatic framework and functional groups make it a candidate for use in advanced materials such as organic semiconductors or stimuli-responsive polymers. Researchers have explored its electronic properties using computational modeling techniques, revealing potential applications in optoelectronic devices.

From an analytical standpoint, the characterization of this compound has been enhanced by modern spectroscopic techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational preferences, which are critical for understanding its reactivity and interactions with biological systems.

Looking ahead, the continued exploration of (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone is expected to yield further breakthroughs in both therapeutic development and materials innovation. Its unique combination of functional groups positions it as a valuable tool for chemists seeking to design molecules with tailored properties for diverse applications.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd